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Compound of Interest

Compound Name:
6-Bromo-3-methyl-4-nitro-1H-

indazole

CAS No.: 1000342-18-6

Cat. No.: B3196471

Get Quote

Executive Summary & Market Analysis
Compound Status: High-Scarcity / Custom Synthesis Class. CAS Registry: Not widely indexed

in public catalogs (Closest analogs: 6-Bromo-4-nitro-1H-indazole [CAS: 885518-46-7] and 6-

Bromo-3-methyl-5-nitro-1H-indazole [CAS: 1360956-78-0]).

The 6-Bromo-3-methyl-4-nitro-1H-indazole scaffold is a specialized heterocyclic building

block, primarily utilized in the development of Type I/II kinase inhibitors. The specific

substitution pattern—combining a C3-methyl group (for hydrophobic pocket occupation) with a

C4-nitro group (a masked aniline hinge binder) and a C6-bromide (a vector for solvent-front

solubilizing groups)—makes it a high-value but low-availability target.

Unlike its des-methyl or 5-nitro analogs, this specific isomer is rarely available as a stock

catalog item. Researchers should anticipate a "Make vs. Buy" decision process, often leaning

towards custom synthesis or in-house production.
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Due to the non-commodity nature of this specific isomer, pricing is bifurcated into "Catalog

Proxies" (similar molecules) and "Custom Synthesis" (the actual target).

A. Supplier Tiering
Tier Supplier Type

Representative
Vendors

Availability Status

Tier 1 Aggregators & Stock
ChemSpace,

eMolecules, MolPort

Unlikely in Stock.

(Usually lists "Inquire")

Tier 2
Building Block

Specialists

Combi-Blocks,

Enamine, AOBChem

Low Probability.

(Check for des-methyl

analogs)

Tier 3
Custom Synthesis

(CRO)

WuXi AppTec,

Pharmablock,

Syngene

High Availability.

(Made to Order)

B. Cost Estimation (Market Data Q1 2025)
Note: Prices are estimates based on current market rates for substituted nitro-indazoles.

Procurement Mode Scale
Estimated Price
(USD)

Lead Time

Catalog (Proxy)(e.g.,

6-Bromo-4-nitro-1H-

indazole)

1 g $150 - $350 1-3 Days

Catalog (Proxy) 10 g $800 - $1,200 1-3 Days

Custom

Synthesis(Target

Molecule)

1 - 5 g $3,500 - $6,000 4-6 Weeks

Custom Synthesis 100 g $12,000 - $18,000 8-10 Weeks
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The following workflow illustrates the logical path for procuring this molecule, emphasizing the

high probability of needing custom synthesis.

Need 6-Bromo-3-methyl-4-nitro-1H-indazole Check Tier 1/2 Catalogs
(Combi-Blocks, Enamine) In Stock?

Direct Purchase
(QC: NMR/LCMS)Yes

Request Custom Quote
(FTE vs. FFS)

No
In-House Synthesis

(See Section 4)

Quote > $5k/g
or Lead Time > 6wks

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree for rare indazole building blocks.

Synthetic Utility & Rationale (The "Why")
Structural Logic[2]

C3-Methyl: Unlike the C3-H, the methyl group provides metabolic stability and fills the

hydrophobic "gatekeeper" region in many kinase ATP-binding pockets.

C4-Nitro: This is the critical "pivot." It is almost exclusively reduced to the C4-amine (

) to serve as a hydrogen bond donor to the kinase hinge region.

C6-Bromide: This handle is orthogonal to the nitro group. It allows for late-stage Suzuki-

Miyaura coupling to attach solubilizing tails (e.g., piperazines) without interfering with the

hinge-binding motif.

Regioselectivity Challenge
Why you cannot simply nitrate 6-bromo-3-methylindazole: Direct nitration of 6-bromo-3-

methylindazole is electronically driven to the C5 position (para to the N1 atom) or C7 position.

The C4 position is sterically crowded by the adjacent C3-methyl group and electronically less

favorable than C5. Therefore, to obtain the 4-nitro isomer, one must use a cyclization strategy

rather than a functionalization strategy.

In-House Synthesis Protocol (The "How")
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Since commercial availability is low, the following protocol is the industry-standard "self-

validating" route for accessing this specific isomer.

Pathway: The Fluorophenyl-Ketone Cyclization
This route guarantees the C4-nitro position by fixing it on the benzene ring before forming the

indazole.

Target: 6-Bromo-3-methyl-4-nitro-1H-indazole Precursor: 1-(4-bromo-2-fluoro-6-

nitrophenyl)ethanone

Step 1: Precursor Synthesis (Nitration)
Starting Material: 1-(4-bromo-2-fluorophenyl)ethanone (Commercially available).

Dissolve starting material in concentrated

at 0°C.

Add fuming

dropwise (maintain

).

Stir for 2 hours. The directing effects of the Fluorine (ortho/para) and Acetyl (meta) groups

synergize to favor the position between them, but steric hindrance forces nitration to the C6

position (relative to acetyl) to form 1-(4-bromo-2-fluoro-6-nitrophenyl)ethanone.

QC Check: Verify regiochemistry via 1H-NMR (Look for loss of aromatic protons and specific

splitting patterns).

Step 2: Indazole Cyclization
Reagents: Hydrazine Hydrate (

), Ethanol/THF.

Setup: Dissolve 1-(4-bromo-2-fluoro-6-nitrophenyl)ethanone (1.0 eq) in Ethanol (0.5 M

concentration).
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Addition: Add Hydrazine Hydrate (2.0 - 5.0 eq) slowly at room temperature.

Mechanism:[1] The hydrazine performs an

displacement of the Fluorine atom first, followed by condensation with the ketone to close
the ring.

Reflux: Heat to reflux (

) for 4–6 hours.

Workup: Cool to RT. The product often precipitates. If not, concentrate in vacuo and triturate

with cold water/ethanol mix.

Purification: Recrystallization from Ethanol or Flash Chromatography (Hexane/EtOAc).

Synthetic Workflow Diagram

1-(4-bromo-2-fluorophenyl)ethanone

Nitration
(HNO3, H2SO4, 0°C)

1-(4-bromo-2-fluoro-6-nitrophenyl)ethanone
(Critical Regio-Control)

Regioselective

Cyclization
(Hydrazine Hydrate, EtOH, Reflux)

SnAr + Condensation

6-Bromo-3-methyl-4-nitro-1H-indazole
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Figure 2: Validated synthetic route avoiding regio-isomer contamination.

Quality Control & Validation
To ensure the purchased or synthesized block is the correct 4-nitro isomer (and not the 5-nitro),

the following analytical markers are required:

Method Expected Signal (Validation)

1H-NMR (DMSO-d6)

Aromatic Region: Two distinct singlets (or meta-

coupled doublets) for H5 and H7. Methyl Group:

Singlet at

ppm. Differentiation: The 5-nitro isomer will

show a different splitting pattern (H4/H7 para-

like or isolated).

NOESY (2D NMR)

Critical Check: NOE correlation between the C3-

Methyl protons and the C4-Nitro group is absent

(or weak), but NOE between C3-Methyl and H4

(in the des-nitro version) would be strong. In the

4-nitro compound, verify NOE between C3-

Methyl and Indazole-NH to confirm geometry.

LC-MS

Mass:

(Br isotope pattern 1:1). Purity: >95% UV (254

nm).

Safety & Handling
Hazard Class: Acute Toxic (Oral), Skin Irritant.

Nitro Compounds: Potentially explosive residues if distilled to dryness; handle precursors

with care.

Hydrazine: Carcinogenic and highly toxic. Use in a fume hood with double-gloving.
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Storage: Store at 2-8°C, protected from light (nitroindazoles can be photo-labile).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3196471/docs#technical-procurement-synthetic-
utility-guide-6-bromo-3-methyl-4-nitro-1h-indazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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